Cas no 953210-31-6 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide)
N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide
- N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-3,4-dimethylbenzamide
- F2493-0782
- N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide
- 953210-31-6
- N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3,4-dimethylbenzamide
- AKOS024651800
-
- Inchi: 1S/C21H22N2O4/c1-13-5-6-16(9-14(13)2)21(24)22-12-17-11-19(27-23-17)15-7-8-18(25-3)20(10-15)26-4/h5-11H,12H2,1-4H3,(H,22,24)
- InChI Key: ZRUSITXFLFKQCZ-UHFFFAOYSA-N
- SMILES: C(NCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 366.15795719g/mol
- Monoisotopic Mass: 366.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 73.6Ų
N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2493-0782-2μmol |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-5μmol |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-10μmol |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-20μmol |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-1mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-2mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-3mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-4mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-5mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-0782-10mg |
N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3,4-dimethylbenzamide |
953210-31-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide
N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3,4-Dimethylbenzamide: A Comprehensive Overview
N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3,4-Dimethylbenzamide, with CAS Registry Number 953210-31-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a 1,2-oxazole ring fused with a benzamide moiety. The presence of the 3,4-dimethoxyphenyl group and the 3,4-dimethylbenzamide substituent contributes to its intriguing chemical properties and potential biological activities.
The synthesis of this compound involves a series of multi-step reactions that highlight the importance of precise control over reaction conditions. The formation of the 1,2-oxazole ring is typically achieved through a Paal-Knorr synthesis or its variations. The subsequent functionalization of the oxazole ring with the benzamide group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining high quality standards.
Recent studies have focused on the pharmacological properties of N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3,4-Dimethylbenzamide. Researchers have explored its potential as a modulator of various cellular pathways implicated in diseases such as cancer and neurodegenerative disorders. For instance, preclinical studies have demonstrated that this compound exhibits selective inhibition of certain kinases involved in tumor progression. Additionally, its ability to cross the blood-brain barrier suggests promising applications in treating central nervous system disorders.
The structural features of this compound play a pivotal role in its biological activity. The 1,2-oxazole ring is known for its ability to act as a hydrogen bond donor or acceptor, enhancing molecular interactions with target proteins. The 3,4-dimethoxyphenyl group introduces hydrophilic properties and may contribute to improved solubility and bioavailability. Furthermore, the 3,4-dimethylbenzamide substituent adds steric bulk and potentially enhances stability within biological systems.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into molecular composition and conformational dynamics.
Looking ahead, ongoing research aims to further elucidate the mechanism of action of N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3,4-Dimethylbenzamide. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential for drug development. Clinical trials are being designed to evaluate its safety profile and efficacy in treating specific indications.
In conclusion, N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3,4-Dimethylbenzamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities position it as a valuable candidate for future therapeutic interventions.
953210-31-6 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3,4-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)